Cas no 84857-14-7 (4,6-bis(4-methylphenyl)pyrimidin-2-amine)

• Product Name: 4,6-bis(4-methylphenyl)pyrimidin-2-amine
• CAS No: 84857-14-7
• MF: C₁₈H₁₇N₃
• MW: 275.347683668137
• MDL: MFCD01569868
• CID: 5233896
• Update Time: 2026-03-08

4,6-bis(4-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-bis(4-methylphenyl)pyrimidin-2-amine

• MDL： MFCD01569868
• Inchi： 1S/C18H17N3/c1-12-3-7-14(8-4-12)16-11-17(21-18(19)20-16)15-9-5-13(2)6-10-15/h3-11H,1-2H3,(H2,19,20,21)
• InChI Key： ZSKWGPMMWZEQCV-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(C)C=C2)=CC(C2=CC=C(C)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4,6-bis(4-methylphenyl)pyrimidin-2-amine

4,6-Bis(4-Methylphenyl)Pyrimidin-2-Amine: A Comprehensive Overview

4,6-Bis(4-Methylphenyl)Pyrimidin-2-Amine (CAS No. 84857-14-7) is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its pyrimidine core with two 4-methylphenyl substituents at the 4 and 6 positions, has garnered attention due to its unique electronic properties and potential applications in drug discovery and advanced materials. Recent studies have highlighted its role in modulating biological pathways and its utility in constructing functional materials.

The pyrimidine framework of this compound is a key structural element, contributing to its stability and reactivity. Pyrimidines are well-known for their ability to engage in hydrogen bonding and π-π interactions, which are critical for molecular recognition and assembly. The 4-methylphenyl substituents further enhance these properties by introducing electron-donating groups that modulate the electronic environment of the pyrimidine ring. This combination makes 4,6-bis(4-methylphenyl)pyrimidin-2-amine a versatile building block in organic synthesis.

Recent research has explored the biological activity of 4,6-bis(4-methylphenyl)pyrimidin-2-amine, particularly its potential as a lead compound in drug development. Studies have shown that this compound exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, its ability to modulate cellular signaling pathways has been investigated, with findings suggesting potential applications in cancer treatment.

In the realm of materials science, 4,6-bis(4-methylphenyl)pyrimidin-2-amine has been employed as a precursor for constructing advanced organic semiconductors. Its planar structure and conjugated π-system facilitate charge transport, which is essential for high-performance electronic devices such as organic field-effect transistors (OFETs). Recent advancements have demonstrated that incorporating this compound into polymer blends can significantly enhance the electronic properties of the resulting materials.

The synthesis of 4,6-bis(4-methylphenyl)pyrimidin-2-amine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve higher yields and better purity, ensuring scalability for industrial applications. The development of greener synthesis routes has also been a focus, with catalysts such as palladium complexes being employed to reduce environmental impact.

Looking ahead, the continued exploration of 4,6-bis(4-methylphenyl)pyrimidin-2-amine is expected to uncover new applications across diverse fields. Its role in biochemistry and materials science underscores its importance as a multifaceted compound with vast potential. As research progresses, this compound will likely play an increasingly significant role in advancing both therapeutic interventions and technological innovations.